(3R,4R)-1-(4-Fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one

• IUPAC Name: (3R,4R)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one
• InChI: InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22+,23+/m1/s1
• InChI Key: OLNTVTPDXPETLC-VJBWXMMDSA-N
• Canonical SMILES: C1=CC(=CC=C1C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)O)O
• Isomeric SMILES: C1=CC(=CC=C1[C@H]2[C@H](C(=O)N2C3=CC=C(C=C3)F)CC[C@@H](C4=CC=C(C=C4)F)O)O
• Molecular Formula: C24H21F2NO3
• Molecular Weight: 409.4 g/mol

Description

(3R,4R)-1-(4-Fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one, also known as (3R,4R)-1-(4-Fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one, is a useful research compound. Its molecular formula is C24H21F2NO3 and its molecular weight is 409.433. The purity is usually 95%.
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Scientific Research Applications

• Ezetimibe was designed as a potent, orally active inhibitor of cholesterol absorption, demonstrating significant efficacy in reducing liver cholesteryl esters in a cholesterol-fed hamster model (Rosenblum et al., 1998).

• The crystal structure of ezetimibe anhydrate, a form used to inhibit cholesterol resorption in the human intestine, was determined, highlighting its molecular arrangement and interactions (Brüning et al., 2010).

• Ezetimibe's synthesis through microbial reduction by Rhodococcus fascians MO22 was explored, demonstrating the microorganism's capability for efficient biotransformation (Kyslíková et al., 2010).

• Fungi Beauvaria bassiana and Cunninghamella blakesleeana were used for the structural transformation of ezetimibe, revealing their ability to metabolize halogenated compounds and drugs targeted by the UDP-Glucuronyl Transferase System (Pervaiz et al., 2014).

• In rhesus monkeys, ezetimibe potently and selectively reduced plasma cholesterol induced by diet, highlighting its effectiveness in preclinical models of hypercholesterolemia (van Heek et al., 2001).

• The metabolism of ezetimibe, specifically its glucuronidation, was studied to identify the responsible human liver and intestinal UDP-glucuronosyltransferase (UGT) enzymes, providing insights into its metabolic pathway (Ghosal et al., 2004).

• Ezetimibe was found to inhibit cholesterol absorption without affecting acute hepatic or intestinal cholesterol synthesis in rats, differentiating it from other cholesterol absorption inhibitors (van Heek et al., 2003).